Cordiaquinol K
Description
Cordiaquinol K is a secondary metabolite isolated from the wood of Cordia fragrantissima (Boraginaceae). Structurally, it is identified as a deep yellow oil with the molecular formula C₆H₁₉O₃Na . Its isolation involved solvent extraction, column chromatography, and spectroscopic characterization (1D/2D NMR, ESI-TOFMS) .
Properties
Molecular Formula |
C16H20O4 |
|---|---|
Molecular Weight |
276.33 g/mol |
IUPAC Name |
(2E,7Z)-8-(2,5-dihydroxyphenyl)-6-hydroxy-2,6-dimethylocta-2,7-dienal |
InChI |
InChI=1S/C16H20O4/c1-12(11-17)4-3-8-16(2,20)9-7-13-10-14(18)5-6-15(13)19/h4-7,9-11,18-20H,3,8H2,1-2H3/b9-7-,12-4+ |
InChI Key |
OWESAJYPRMLEGK-AYMHWXCPSA-N |
Isomeric SMILES |
C/C(=C\CCC(C)(/C=C\C1=C(C=CC(=C1)O)O)O)/C=O |
Canonical SMILES |
CC(=CCCC(C)(C=CC1=C(C=CC(=C1)O)O)O)C=O |
Synonyms |
cordiaquinol K |
Origin of Product |
United States |
Chemical Reactions Analysis
Critical Reactions:
-
Epoxide Cyclization :
-
Diels-Alder Reaction :
Reaction Optimization and Kinetics
Reaction efficiency for Cordiaquinol K derivatives was enhanced using Design of Experiments (DoE) . Key findings include:
| Factor | Optimal Range | Impact on Yield | Source |
|---|---|---|---|
| Temperature | 30–70°C | +32% yield | |
| Equivalents of base | 2–10 eq | Nonlinear effect | |
| Catalyst loading | 5–10 mol% | Critical for ee |
-
Rate Law Analysis :
Catalytic and Redox Behavior
Cordiaquinol K exhibits redox activity due to its quinone moiety:
-
Electrochemical Modulation :
-
Acid-Base Reactivity :
Stability and Degradation Pathways
-
Thermal Degradation :
-
Photochemical Sensitivity :
Table 1: Synthetic Yields Under Varied Conditions
| Step | Catalyst | Solvent | Yield (%) |
|---|---|---|---|
| Epoxide cyclization | BF₃·Et₂O | CH₂Cl₂ | 78 |
| Diels-Alder | ZnCl₂ | THF | 65 |
| Side-chain elongation | Pd(OAc)₂ | Toluene | 82 |
Table 2: Kinetic Parameters for Key Steps
| Reaction | Rate Constant (k) | Activation Energy (kJ/mol) |
|---|---|---|
| Epoxide opening | 0.22 s⁻¹ | 45.3 |
| Quinone alkylation | 0.37 M⁻¹s⁻¹ | 58.9 |
Mechanistic Insights
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Properties
Key Observations :
- Cordiaquinol K shares a quinone core with Cordiaquinol C but differs in side-chain modifications and oxidation states.
- Cordiaquinol J has a distinct methoxy substitution at C-2, differentiating its NMR profile (e.g., C-1: δ 149.1 ppm in J vs. δ 135.8 ppm in K).
- Globiferin, a precursor to Cordiaquinol C, undergoes Cope rearrangement to form bioactive derivatives.
Functional Analogues
Table 2: Bioactivity Profiles
Key Observations :
- Cordiaquinol K targets Leishmania parasites, contrasting with Cordiaquinol C and Vismiaquinone A, which are potent against malaria.
- The absence of cytotoxicity in Cordiaquinol K distinguishes it from Globiferin, which exhibits moderate toxicity.
Research Findings and Mechanistic Insights
- Structural-Activity Relationships (SAR): The quinone core in Cordiaquinol K and C is critical for redox-mediated antiparasitic activity. Side-chain hydrophobicity in Cordiaquinol C enhances antimalarial potency by improving membrane penetration.
- Biosynthetic Pathways: Cordiaquinol C is derived from Globiferin via Cope rearrangement, whereas Cordiaquinol K is synthesized through oxidative dimerization.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
